3-(5-Methylfuran-2-yl)aniline

• IUPAC Name: 3-(5-methylfuran-2-yl)aniline
• InChI: InChI=1S/C11H11NO/c1-8-5-6-11(13-8)9-3-2-4-10(12)7-9/h2-7H,12H2,1H3
• InChI Key: AYFFRNXUEKOLES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CC(=CC=C2)N
• Molecular Formula: C11H11NO
• DSSTOX Substance ID: DTXSID90355177
• Molecular Weight: 173.21 g/mol
• CAS No.: 298220-43-6

Description

3-(5-Methylfuran-2-yl)aniline, also known as 5-MFA, is an important organic compound used in a variety of scientific research applications. It is a heterocyclic aromatic compound containing both aryl and alkyl substituents, and is structurally related to other compounds such as aniline, furfural, and furan. 5-MFA is a versatile compound that has been used in the synthesis of various organic compounds and has been studied for its potential applications in medicinal chemistry, biochemistry, and chemical biology.

Scientific Research Applications

• One-Pot Synthesis of N-Arylated Amines:

  • Research by Zheng and Wang (2019) in the field of organic synthesis demonstrated an efficient catalytic system for the one-step synthesis of N-arylated amines using aniline derivatives and cyclic olefins. This method is significant for producing intermediates like 4-ethyl-N-[(tetrahydrofuran-3-yl)methyl]aniline, with high conversion and yield rates using optimal conditions, including methanol as a solvent and no additives (Zheng & Wang, 2019).

• Electroluminescence Application:

  • Vezzu et al. (2010) explored the synthesis and application of tetradentate bis-cyclometalated platinum complexes in electroluminescence. Compounds like N,N-Di(6-phenylpyridin-2-yl)aniline were used to create these complexes, which exhibited significant potential in organic light-emitting diode (OLED) devices due to their efficient emission across the visible spectrum (Vezzu et al., 2010).

• Polymerization Research:

  • Ionkin and Marshall (2004) synthesized ortho-furan-substituted N,N-phenyl α-diimine ligands, which represent a new family of compounds with potential applications in polymerization. This research provides insights into new synthetic methodologies and structural characterization of these compounds (Ionkin & Marshall, 2004).

• Antimicrobial and Anticancer Applications:

  • A study by PradeepP. et al. (2015) focused on synthesizing N-[(2-chloroquinolin-3-yl) methylidene]-2-aniline Schiff bases and evaluating their in vitro antibacterial activity and potential anticancer properties through molecular docking. This research indicates the potential of these compounds in pharmaceutical applications (PradeepP. et al., 2015).

• Material Science and Dye Applications:

  • Wainwright et al. (1999) synthesized a series of 3,7-bis(arylamino)phenothiazines, which were investigated for potential use in photochemotherapy. The study explored the synthesis, characterization, and photophysical properties of these compounds, which could be significant in the development of new dyes and pigments (Wainwright et al., 1999).

Safety and Hazards

The safety data sheet for “3-(5-Methylfuran-2-yl)aniline” indicates that it is a warning substance with hazard statements including H302+H312+H332;H315;H319;H335. This means it is harmful if swallowed, in contact with skin, or if inhaled, and it causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The compound “3-(5-Methylfuran-2-yl)aniline” has shown potential in pharmaceuticals, materials science, and other industries. Its bio-orthogonal ligation, which proceeds under physiological conditions, does not require any stimulus or trigger and leads to the formation of a pyridazinium adduct that demonstrates excellent stability under harsh conditions. This suggests potential future applications in the design of chemical sensors and other bio-orthogonal systems.